Cas no 2094-69-1 (Propanoic acid,2,2-dimethyl-, phenylmethyl ester)

Propanoic acid,2,2-dimethyl-, phenylmethyl ester structure
2094-69-1 structure
Product Name:Propanoic acid,2,2-dimethyl-, phenylmethyl ester
CAS No:2094-69-1
MF:C12H16O2
MW:192.254243850708
CID:262975
Update Time:2026-05-14

Propanoic acid,2,2-dimethyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2,2-dimethyl-, phenylmethyl ester
    • benzyl 2,2-dimethylpropanoate
    • AI3-20487
    • Benzyl pivalate
    • Inchi: 1S/C12H16O2/c1-12(2,3)11(13)14-9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
    • InChI Key: QCFKLVCBTZKWGY-UHFFFAOYSA-N
    • SMILES: CC(C)(C)C(=O)OCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 192.11508
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 26.3

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